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Compound of Interest

Compound Name: 3-(2-Aminopropyl)phenol

Cat. No.: B1671444

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
3-(2-Aminopropyl)phenol (CAS No: 1075-61-2), also known as Isophen or 3-APPA. Due to
the limited availability of specific toxicological data for this compound, this guide incorporates
safety protocols and data from the parent compound, phenol, to ensure a conservative and
robust safety framework. All personnel handling this substance must be thoroughly trained in
these procedures and have access to the appropriate personal protective equipment and
emergency facilities.

Section 1: Chemical and Physical Properties

3-(2-Aminopropyl)phenol is a phenethylamine derivative.[1] Its known physical and chemical
properties are summarized below. Understanding these properties is crucial for safe storage
and handling.
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Property Value Source
Molecular Formula CoH13NO [2]
Molecular Weight 151.21 g/mol [2]

CAS Number 1075-61-2 [2]
Appearance Solid [3]
Melting Point 137 °C [4]
Boiling Point 273.23°C (estimate) [415]
pKa 9.86 + 0.10 (Predicted) [4]

Phenol, m-(2-aminopropyl)-; a-
Synonyms Methyl-m-tyramine; Isophen; 3-  [6]

APPA

Section 2: Hazard Identification and Toxicological

Summary

The primary hazards associated with 3-(2-Aminopropyl)phenol are related to its phenolic

structure. It is classified as causing serious eye irritation.[2] When heated to decomposition, it

may emit toxic fumes of nitrogen oxides (NOXx).[4]

Due to the scarcity of specific toxicological data for 3-(2-Aminopropyl)phenol, data for the

parent compound, phenol, is provided as a conservative reference. Phenol is highly corrosive,

toxic by all routes of exposure, and can be rapidly absorbed through the skin, potentially

causing severe systemic effects.[7][8][9]

Acute Toxicity Data
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Compound Test Route Species Value Source
3-(2-

) Subcutaneou
Aminopropyl)  LDso Mouse 17 mg/kg [4]

S

phenol
Phenol LDso Oral Rat 317 mg/kg [7]
Phenol LDso Oral Mouse 270 mg/kg [7]
Phenol LDso Dermal Rabbit 630 mg/kg [7]
Phenol LCso Inhalation Rat 316 mg/m3 [6]

lassification for 3-(2-Ami phenol

Hazard Class Category Hazard Statement
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation

Source: ECHA C&L Inventory[2]

Summary of Other Toxicological Effects (Based on
Phenol)

» Skin Corrosion/Irritation: Causes severe skin burns.[6] Phenol can be absorbed through
intact skin and may cause symptoms similar to inhalation and ingestion.[10]

o Germ Cell Mutagenicity: Phenol is suspected of causing genetic defects and is mutagenic for
mammalian somatic cells and bacteria/yeast.[6][7]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies phenol
as Group 3 (Not classifiable as to its carcinogenicity to humans).[7] The EPA has classified
phenol as Group D (not classifiable as to human carcinogenicity).[9]

» Reproductive Toxicity: No definitive evidence has established phenol as a reproductive
toxicant in humans.[11][12] However, developmental effects have been observed in animals
at dose levels that also cause maternal toxicity.[11][13]
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o Specific Target Organ Toxicity (STOT): May cause damage to the central nervous system,
liver, and kidneys through prolonged or repeated exposure.[7][8]

Section 3: Occupational Exposure Limits

No specific Occupational Exposure Limits (OELS) have been established for 3-(2-
Aminopropyl)phenol. Therefore, the established limits for phenol should be strictly adhered to
as a minimum precaution.

Organization Limit Value
OSHA PEL (8-hr TWA) 5 ppm (19 mg/m3)
NIOSH REL (10-hr TWA) 5 ppm (19 mg/m3)
NIOSH Ceiling (15-min) 15.6 ppm (60 mg/m3)
ACGIH TLV (8-hr TWA) 5 ppm (19 mg/m3)
Immediately Dangerous to Life
IDLH 250 ppm
or Health

Sources: OSHA, NIOSH, ACGIH[14][15]

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)

A robust safety protocol requires a combination of engineering controls and appropriate PPE.

Engineering Controls

» Ventilation: All work with 3-(2-Aminopropyl)phenol, including weighing and solution
preparation, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[8][16]

o Safety Equipment: An ANSI-approved emergency eyewash station and safety shower must
be immediately accessible within a 10-second travel time from the work area.[8][16][17]
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical splash goggles are mandatory.[16] When there is a
significant risk of splashing, a face shield must be worn in addition to goggles.[8][17]

o Skin and Body Protection:
o A flame-resistant lab coat must be worn and fully buttoned.[8]
o Long pants and closed-toe shoes are required.[8]
o For tasks with a high splash potential, a butyl rubber or neoprene apron should be worn.[8]

o Hand Protection: Due to the severe skin hazards of phenols, proper glove selection is
critical.

o For incidental contact, double-gloving with standard nitrile gloves (minimum 4 mil) is
recommended. Gloves must be changed immediately upon contamination.[18]

o For direct handling, making solutions, or when prolonged contact is possible, heavy-duty
utility gloves (e.g., neoprene, butyl rubber, or Viton®) should be worn over inner nitrile

gloves.[8]

C Handling 3-(2-Ami D

Requires Requires Requires Requires Requires Requires Requires

Req" 'ired Personal Protective Equipment Mandatory Engine;:ring Controls

. Double Nitrile or
Chemical Splash Goggles Flame-Resistant Lab Coat Heavy-Duty Gloves ong Pan losed-Toe Shoes Chemical Fume Hood Emergency Eyewash Safety Shower
upplement wit

Face Shield (if splash risk)
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Caption: Core safety controls for handling 3-(2-aminopropyl)phenol.

Section 5: Safe Handling, Storage, and Disposal
Handling

e Avoid the formation of dust and aerosols.[19]

Never work alone when handling this compound.[17]

Wash hands thoroughly after handling, even if gloves were worn.[16]

Never heat or melt in an unventilated area such as an incubator or microwave.[16]

Transport chemicals in secondary, shatter-resistant containment.[18]

Storage

e Store in a cool, dry, well-ventilated area.[18][19]
o Keep containers tightly closed.[18]
o Store below eye level.[18]

o Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
chemically active metals.[6][18]

Disposal

» Dispose of waste in accordance with all local, state, and federal regulations.

o Contaminated materials and waste chemical should be placed in a clearly labeled, sealed
container for hazardous waste pickup. Do not mix with other waste streams.[16]

Section 6: Emergency Procedures and First Aid

Rapid response is critical in the event of an exposure. Anyone assisting in decontamination
must wear appropriate protective clothing and gloves.[8]
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First-Aid Measures

e Skin Contact:

[e]

Immediately move to the nearest emergency shower or drench hose.[8]

o While rinsing, remove all contaminated clothing.

o Flush the affected area with copious amounts of water for at least 15 minutes.[8][16]

o After initial water flush, if available, repeatedly swab the affected area with low-molecular-
weight polyethylene glycol (PEG 300 or PEG 400) until the odor of phenol is gone.[10][17]

o Seek immediate medical attention.[8] For large exposures, call emergency services (911).
[17]

e Eye Contact:

[e]

Immediately proceed to the nearest emergency eyewash station.[8]

o

Hold eyelids open and flush with a continuous stream of water for at least 15-20 minutes.
[10][16] Do not interrupt flushing.

o

Remove contact lenses if it can be done easily.

[¢]

Seek immediate medical attention.[8][10]

o |nhalation:

o Move the exposed individual to fresh air immediately.[8]

o If breathing is difficult or has stopped, provide artificial respiration.

o Seek immediate medical attention.[8]

e Ingestion:

o Do NOT induce vomiting.[20]
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o Rinse mouth thoroughly with water. If the person is conscious, have them drink one or two
glasses of water.[19]

o Seek immediate medical attention.[20]

Caption: First aid workflow for 3-(2-aminopropyl)phenol exposure.

Spill Response

o Small Spills (<50 mL):
o Ensure appropriate PPE is worn (double gloves, goggles, lab coat).
o Absorb the spill with an inert material like vermiculite, sand, or paper towels.[16]

o Place the absorbent material and any contaminated items into a sealed, labeled container
for hazardous waste disposal.[16]

o Wipe down the spill area with a soap and water solution.[18]
o Large Spills (>50 mL):
o Evacuate the laboratory immediately and close the doors.[16]

o Alert others in the area and notify your institution's Environmental Health and Safety (EHS)
department or emergency response team.

o Do not attempt to clean up a large spill without specialized training and equipment.

Section 7: Experimental Protocols

No detailed, published experimental protocols specifically for the handling of 3-(2-
Aminopropyl)phenol were identified. The following workflow represents a generalized
protocol for its use in a research setting, incorporating best practices for handling hazardous
phenolic compounds.

General Laboratory Use Workflow

e Preparation:
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o Review this safety guide and the compound-specific Safety Data Sheet (SDS).

o Prepare a designated work area within a chemical fume hood.[18]

o Ensure the availability and functionality of the emergency shower and eyewash.[16]

o Assemble all necessary materials and PPE before beginning work.

o Execution:

o Don all required PPE as outlined in Section 4.

o Perform all manipulations, including weighing and dilutions, inside the fume hood.

o Keep containers sealed when not in use.

o Handle the material carefully to avoid generating dust.

o Post-Experiment:

o Decontaminate all surfaces within the fume hood with soap and water.[18]

o Segregate all hazardous waste into appropriately labeled containers.

o Carefully remove PPE, avoiding self-contamination.

o Wash hands thoroughly with soap and water.

1. Preparation Phase

Review SDS & 3 Assemble PPE &
Safety Guide i Materials

3. Post-Experiment Phase

{ WorkArea *(Segregaﬁe Waste |—>(Remwe PPE Wash Handsj

Click to download full resolution via product page

Caption: General workflow for safe laboratory use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [3-(2-Aminopropyl)phenol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671444#3-2-aminopropyl-phenol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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